Cas no 10366-85-5 (N,n-diethyl-3-(trifluoromethyl)benzamide)

10366-85-5 structure
Product name:N,n-diethyl-3-(trifluoromethyl)benzamide
N,n-diethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N,n-diethyl-3-(trifluoromethyl)benzamide
- AKOS008930067
- N,N-diethyl-3-trifluromethyl-benzamide
- N,N-diethyl-3-trifluoromethylbenzamide
- Benzamide, N,N-diethyl-3-(trifluoromethyl)-
- 3-Trifluormethyl-benzoesaeure-N,N-diethylamid
- AGN-PC-00H2B4
- 3-trifluoromethyl-N,N-diethylbenzamide
- SureCN4245460
- CTK0D8411
- AKOS008930067; N,N-diethyl-3-trifluromethyl-benzamide; N,N-diethyl-3-trifluoromethylbenzamide; Benzamide, N,N-diethyl-3-(trifluoromethyl)-; 3-Trifluormethyl-benzoesaeure-N,N-diethylamid; AGN-PC-00H2B4; 3-trifluoromethyl-N,N-diethylbenzamide; SureCN4245460; CTK0D8411;
- 10366-85-5
- DTXSID70474158
- Benzamide, 3-trifluoromethyl-N,N-diethyl-
- SCHEMBL4245460
-
- Inchi: InChI=1S/C12H14F3NO/c1-3-16(4-2)11(17)9-6-5-7-10(8-9)12(13,14)15/h5-8H,3-4H2,1-2H3
- InChI Key: MSFWJWHVBDTGRO-UHFFFAOYSA-N
- SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)C(F)(F)F
Computed Properties
- Exact Mass: 245.10282
- Monoisotopic Mass: 245.10274856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
N,n-diethyl-3-(trifluoromethyl)benzamide Related Literature
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
-
Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
10366-85-5 (N,n-diethyl-3-(trifluoromethyl)benzamide) Related Products
- 90238-10-1(Benzamide,N,N-dimethyl-3-(trifluoromethyl)-)
- 343373-32-0(2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile)
- 2680870-82-8(Prop-2-en-1-yl 3-(2-aminopropyl)azetidine-1-carboxylate)
- 2229624-20-6(1-(6-bromopyridin-2-yl)cyclohexane-1-carboxylic acid)
- 1806056-34-7(2,4-Bis(trifluoromethyl)-3-methoxybenzyl chloride)
- 941993-79-9(1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
- 959579-94-3((3S,4R)-1-tert-butoxycarbonyl-4-(4-nitrophenyl)pyrrolidine-3-carboxylic acid)
- 13205-58-8(2-Nonylamine)
- 1501350-97-5(8-(chloromethoxy)-5-nitro-quinoline)
- 1712102-15-2(1-amino-1-3-(4-methylpiperazin-1-yl)-1,2,4-oxadiazol-5-ylpropan-2-ol)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
